
Navigating the Handling of Bromo-PEG5-
alcohol: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromo-PEG5-alcohol

Cat. No.: B606400 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

specialized chemical reagents is paramount to ensuring laboratory safety and experimental

integrity. This in-depth guide provides a technical overview of the safety and handling

precautions for Bromo-PEG5-alcohol, a commonly used PEG-based PROTAC linker.

This document outlines the essential safety protocols, physical and chemical properties, and

emergency procedures associated with Bromo-PEG5-alcohol. Adherence to these guidelines

is crucial for minimizing risks and fostering a secure research environment.

Section 1: Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of safe handling. The

key physical and chemical characteristics of Bromo-PEG5-alcohol are summarized below.

Property Value Source

Molecular Formula C10H21BrO5 [1][2][3][4][5]

Molecular Weight 301.17 g/mol

Appearance Colorless to light yellow liquid

Density 1.310 g/cm³

CAS Number 957205-14-0
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Section 2: Hazard Identification and Safety
Precautions
Bromo-PEG5-alcohol is classified with several hazards that necessitate careful handling and

the use of appropriate personal protective equipment (PPE).

GHS Hazard Statements:

Harmful if swallowed (H302).

Causes skin irritation (H315).

Causes serious eye irritation (H319).

May cause respiratory irritation (H335).

Very toxic to aquatic life with long lasting effects (H410).

Precautionary Statements:

Prevention: Wash skin thoroughly after handling. Do not eat, drink or smoke when using this

product. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-

ventilated area. Avoid release to the environment. Wear protective gloves/eye protection/face

protection.

Response: If swallowed, call a POISON CENTER or doctor if you feel unwell and rinse

mouth. If on skin, wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse. If in eyes, rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing. If eye irritation persists, get medical advice/attention. If inhaled, remove

person to fresh air and keep comfortable for breathing.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Section 3: Experimental Protocols
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Adherence to standardized protocols is essential for mitigating the risks associated with

Bromo-PEG5-alcohol.

Handling Protocol
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Storage Protocol
Temperature: Store in a tightly sealed container in a cool, well-ventilated area. The

recommended storage temperature is -20°C for the pure form.

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

Solutions: If prepared in a solvent, store aliquots in tightly sealed vials at -80°C for up to six

months or -20°C for up to one month. Before use, allow the product to equilibrate to room

temperature for at least one hour prior to opening the vial.

Spill and Disposal Protocol
Accidental Release:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a sealed container for disposal.

Prevent the spill from entering drains or waterways.

Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations at an approved waste disposal facility.

Section 4: Emergency First-Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.

Section 5: Stability and Reactivity
Understanding the stability and reactivity of Bromo-PEG5-alcohol is crucial for safe storage

and handling.
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Parameter Description

Chemical Stability Stable under recommended storage conditions.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Hazardous Decomposition Products

Under fire conditions, may decompose to

produce toxic fumes, including carbon oxides

and hydrogen bromide gas.

Section 6: Safe Handling Workflow
The following diagram illustrates the key stages of safely handling Bromo-PEG5-alcohol from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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